Cas no 895009-36-6 (3-(benzenesulfonyl)-N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylpropanamide)

• Product Name: 3-(benzenesulfonyl)-N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylpropanamide
• CAS No: 895009-36-6
• MF: C₂₃H₂₁N₃O₃S₂
• MW: 451.561142683029
• CID: 6483431
• Update Time: 2025-10-23

3-(benzenesulfonyl)-N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylpropanamide
• Propanamide, N-(6-methyl-2-benzothiazolyl)-3-(phenylsulfonyl)-N-(3-pyridinylmethyl)-

• Inchi： 1S/C23H21N3O3S2/c1-17-9-10-20-21(14-17)30-23(25-20)26(16-18-6-5-12-24-15-18)22(27)11-13-31(28,29)19-7-3-2-4-8-19/h2-10,12,14-15H,11,13,16H2,1H3
• InChI Key： VPQJMIVAMJSYBK-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC=C(C)C=C2S1)CC1=CC=CN=C1)(=O)CCS(C1=CC=CC=C1)(=O)=O

Experimental Properties

• Density: 1.365±0.06 g/cm3(Predicted)
• Boiling Point: 684.3±65.0 °C(Predicted)
• pka: 4.45±0.12(Predicted)

Additional information on 3-(benzenesulfonyl)-N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylpropanamide

Comprehensive Overview of 3-(benzenesulfonyl)-N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylpropanamide (CAS No. 895009-36-6)

The compound 3-(benzenesulfonyl)-N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylpropanamide (CAS No. 895009-36-6) is a structurally complex organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of a benzenesulfonyl group, a 6-methyl-1,3-benzothiazol-2-yl moiety, and a pyridin-3-ylmethyl substituent makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a modulator of specific biological pathways, given its ability to interact with diverse protein targets.

In recent years, the demand for innovative small molecules like 3-(benzenesulfonyl)-N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylpropanamide has surged, driven by the growing interest in precision medicine and targeted therapies. This compound's CAS No. 895009-36-6 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research. Its structural features, such as the benzothiazole and pyridine rings, are known to contribute to its bioactivity, making it a subject of numerous studies aimed at optimizing its pharmacological properties.

One of the key areas where 3-(benzenesulfonyl)-N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylpropanamide shows promise is in the field of kinase inhibition. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. The compound's ability to potentially inhibit specific kinases has led to its evaluation in preclinical models, with researchers investigating its efficacy and safety profile. The presence of the benzenesulfonyl group is particularly noteworthy, as sulfonamide derivatives are often associated with enhanced binding affinity and selectivity.

Another aspect of CAS No. 895009-36-6 that has attracted attention is its synthetic accessibility and scalability. Organic chemists have developed efficient routes to synthesize this compound, enabling its widespread use in research laboratories. The incorporation of a 6-methyl-1,3-benzothiazol-2-yl group into the molecular framework is a strategic choice, as benzothiazoles are known for their diverse biological activities, including antimicrobial and antitumor effects. This versatility makes the compound a valuable tool for structure-activity relationship (SAR) studies.

From a commercial perspective, 3-(benzenesulfonyl)-N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylpropanamide is available through specialized chemical suppliers, catering to the needs of pharmaceutical companies and academic institutions. Its CAS No. 895009-36-6 serves as a unique identifier, ensuring accurate procurement and regulatory compliance. The compound's stability under standard laboratory conditions further enhances its utility, making it a reliable reagent for long-term studies.

In conclusion, 3-(benzenesulfonyl)-N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylpropanamide (CAS No. 895009-36-6) represents a fascinating example of modern medicinal chemistry. Its multifaceted structure and potential applications in drug discovery underscore its importance in scientific research. As the demand for novel therapeutic agents continues to rise, compounds like this will undoubtedly remain at the forefront of innovation, offering new opportunities to address unmet medical needs.